Cas no 72248-92-1 (2-methylquinoline-3-carbonitrile)

• Product Name: 2-methylquinoline-3-carbonitrile
• CAS No: 72248-92-1
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• MDL: MFCD18803382
• CID: 884109
• PubChem ID: 271108
• Update Time: 2025-04-19

2-methylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-Quinolinecarbonitrile
• 2-Methylquinoline-3-carbonitrile
• 2-Methyl-3-cyanoquinoline
• 2-Methyl-chinolin-3-carbonitril
• 2-methyl-quinoline-3-carbonitrile
• 3-cyano-2-methylquinoline
• 72248-92-1
• DTXSID00297150
• 3-Quinolinecarbonitrile, 2-methyl-
• NSC-114517
• SCHEMBL195645
• NSC114517
• G71998
• DS-013466
• 2-methylquinoline-3-carbonitrile

• MDL： MFCD18803382
• Inchi： 1S/C11H8N2/c1-8-10(7-12)6-9-4-2-3-5-11(9)13-8/h2-6H,1H3
• InChI Key： FYIDOXAVHGPMLM-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C#N)C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 168.06900
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 2.41488

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives